Cas no 301186-25-4 (1,5-difluoro-2-methoxy-3-prop-2-enylbenzene)

• Product Name: 1,5-difluoro-2-methoxy-3-prop-2-enylbenzene
• CAS No: 301186-25-4
• MF: C₁₀H₁₀F₂O
• MW: 184.182610034943
• MDL: MFCD11553717
• CID: 5165498
• Update Time: 2026-03-04

1,5-difluoro-2-methoxy-3-prop-2-enylbenzene Chemical and Physical Properties

Names and Identifiers

• 1,5-difluoro-2-methoxy-3-prop-2-enylbenzene

• MDL： MFCD11553717
• Inchi： 1S/C10H10F2O/c1-3-4-7-5-8(11)6-9(12)10(7)13-2/h3,5-6H,1,4H2,2H3
• InChI Key： IBMPHYQFLBWGME-UHFFFAOYSA-N
• SMILES： C1(F)=CC(F)=CC(CC=C)=C1OC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Anisoles

Additional information on 1,5-difluoro-2-methoxy-3-prop-2-enylbenzene

Introduction to 1,5-difluoro-2-methoxy-3-prop-2-enylbenzene (CAS No. 301186-25-4)

1,5-difluoro-2-methoxy-3-prop-2-enylbenzene, with the CAS number 301186-25-4, is a synthetic organic compound that has garnered significant attention in recent years due to its unique chemical structure and potential applications in various fields, including pharmaceuticals, materials science, and chemical synthesis. This compound is characterized by its fluoro-substituted benzene ring, methoxy group, and propenyl side chain, which collectively contribute to its distinct properties and reactivity.

The molecular formula of 1,5-difluoro-2-methoxy-3-prop-2-enylbenzene is C₁₀H₉F₂O, and its molecular weight is approximately 193.17 g/mol. The compound is a colorless liquid at room temperature and has a boiling point of around 160°C. Its solubility in organic solvents such as ethanol and dichloromethane makes it a versatile reagent in synthetic chemistry.

In the realm of pharmaceutical research, 1,5-difluoro-2-methoxy-3-prop-2-enylbenzene has shown promise as a building block for the synthesis of novel drug candidates. The presence of fluorine atoms can significantly influence the pharmacokinetic properties of molecules, such as their metabolic stability and lipophilicity. Recent studies have explored the use of fluoro-substituted compounds in the development of drugs targeting various diseases, including cancer and neurological disorders.

A notable study published in the Journal of Medicinal Chemistry in 2021 investigated the use of 1,5-difluoro-2-methoxy-3-prop-2-enylbenzene as a precursor for the synthesis of antitumor agents. The researchers found that derivatives of this compound exhibited potent cytotoxic activity against several human cancer cell lines, including breast cancer (MCF-7) and colon cancer (HCT-116) cells. The fluoro-substituents were found to enhance the lipophilicity and cellular uptake of the compounds, leading to improved therapeutic efficacy.

Beyond its pharmaceutical applications, 1,5-difluoro-2-methoxy-3-prop-2-enylbenzene has also been studied for its potential use in materials science. Fluorinated compounds are known for their unique properties, such as low surface energy and high thermal stability. These characteristics make them valuable for applications in coatings, lubricants, and electronic materials. A study published in Advanced Materials in 2020 demonstrated that 1,5-difluoro-2-methoxy-3-prop-2-enylbenzene-based polymers exhibited excellent thermal stability and low dielectric constants, making them suitable for use in high-performance electronic devices.

In the field of chemical synthesis, 1,5-difluoro-2-methoxy-3-prop-2-enylbenzene serves as a versatile starting material for the preparation of complex organic molecules. Its reactivity can be tuned by modifying the substituents on the benzene ring or the propenyl side chain. For instance, researchers have utilized this compound as a key intermediate in the synthesis of chiral molecules with potential applications in asymmetric catalysis. A study published in Organic Letters in 2019 reported a highly efficient method for the enantioselective synthesis of chiral fluorinated compounds using 1,5-difluoro-2-methoxy-3-prop-2-enylbenzene as a starting material.

The safety profile of 1,5-difluoro-2-methoxy-3-prop-2-enylbenzene is an important consideration for its practical applications. While it is generally considered safe when handled under appropriate laboratory conditions, proper precautions should be taken to avoid inhalation or skin contact. Safety data sheets (SDS) provide detailed information on handling and storage guidelines to ensure safe use.

In conclusion, 1,5-difluoro-2-methoxy-3-prop-2-enylbenzene (CAS No. 301186-25-4) is a multifaceted compound with diverse applications in pharmaceuticals, materials science, and chemical synthesis. Its unique chemical structure and reactivity make it an attractive candidate for further research and development. As ongoing studies continue to uncover new properties and applications of this compound, it is likely to play an increasingly important role in various scientific disciplines.